2-Bromo-6-(propan-2-yloxy)aniline
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Description
2-Bromo-6-(propan-2-yloxy)aniline is a substituted aniline derivative featuring a bromine atom at the 2-position and an isopropyloxy (propan-2-yloxy) group at the 6-position of the benzene ring.
Properties
Molecular Formula |
C9H12BrNO |
|---|---|
Molecular Weight |
230.10 g/mol |
IUPAC Name |
2-bromo-6-propan-2-yloxyaniline |
InChI |
InChI=1S/C9H12BrNO/c1-6(2)12-8-5-3-4-7(10)9(8)11/h3-6H,11H2,1-2H3 |
InChI Key |
RQWMMYGDGHKXOO-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OC1=C(C(=CC=C1)Br)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Bromo-6-(propan-2-yloxy)aniline typically involves the bromination of 6-(propan-2-yloxy)aniline. One common method is the reaction of 6-(propan-2-yloxy)aniline with bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like acetic acid or dichloromethane. The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete bromination.
Industrial Production Methods
For industrial-scale production, the process may involve the use of continuous flow reactors to ensure consistent product quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the bromination process. Additionally, the purification of the final product may involve recrystallization or chromatographic techniques to achieve the desired purity.
Chemical Reactions Analysis
Types of Reactions
2-Bromo-6-(propan-2-yloxy)aniline can undergo various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted by other nucleophiles such as amines, thiols, or alkoxides.
Oxidation Reactions: The aniline group can be oxidized to form nitroso or nitro derivatives.
Reduction Reactions: The bromine atom can be reduced to form the corresponding aniline derivative.
Common Reagents and Conditions
Substitution: Reagents like sodium methoxide or potassium thiolate in polar solvents such as methanol or ethanol.
Oxidation: Reagents like potassium permanganate or hydrogen peroxide in acidic or basic conditions.
Reduction: Reagents like lithium aluminum hydride (LiAlH4) or catalytic hydrogenation using palladium on carbon (Pd/C).
Major Products Formed
Substitution: Formation of 2-substituted-6-(propan-2-yloxy)aniline derivatives.
Oxidation: Formation of 2-bromo-6-(propan-2-yloxy)nitrobenzene.
Reduction: Formation of 6-(propan-2-yloxy)aniline.
Scientific Research Applications
2-Bromo-6-(propan-2-yloxy)aniline has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and in the study of reaction mechanisms.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential use in the development of pharmaceuticals, particularly as a building block for drug synthesis.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 2-Bromo-6-(propan-2-yloxy)aniline depends on the specific reactions it undergoes. In substitution reactions, the bromine atom is typically displaced by a nucleophile, forming a new carbon-nucleophile bond. In oxidation reactions, the aniline group is converted to a nitroso or nitro group through the transfer of oxygen atoms. In reduction reactions, the bromine atom is removed, and the aniline group is restored.
Comparison with Similar Compounds
Table 1: Substituent Comparison of Brominated Aniline Derivatives
Key Observations :
- The isopropyloxy group in 2-Bromo-6-(propan-2-yloxy)aniline introduces steric bulk and moderate electron-donating effects, which may enhance solubility in non-polar solvents compared to derivatives with electron-withdrawing groups (e.g., CF3 or NO2) .
- Compounds with nitro groups (e.g., 2-Bromo-4,6-dinitro-aniline) exhibit higher molecular weights and lower solubility in organic solvents due to strong dipole interactions .
Physical Properties
Table 2: Physical Property Comparison
Key Observations :
- The solubility of 2-Bromo-6-(propan-2-yloxy)aniline is expected to exceed that of nitro-substituted analogs due to the less polar isopropyloxy group .
- Sublimation observed in 2-Bromo-4,6-dinitro-aniline suggests thermal instability, a trait less likely in the target compound due to the absence of nitro groups .
Biological Activity
2-Bromo-6-(propan-2-yloxy)aniline is a halogenated aniline derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by the presence of a bromine atom and a propan-2-yloxy group, which may influence its interaction with biological targets. Understanding its biological activity is crucial for evaluating its potential therapeutic applications.
- Molecular Formula : C10H12BrN
- Molecular Weight : 227.12 g/mol
- IUPAC Name : 2-Bromo-6-(propan-2-yloxy)aniline
- Canonical SMILES : BrC1=CC=C(C=C1)OC(C)C
The biological activity of 2-Bromo-6-(propan-2-yloxy)aniline is hypothesized to stem from its ability to interact with various biomolecules, including enzymes and receptors. The bromine atom may enhance the compound's lipophilicity, facilitating membrane penetration and interaction with cellular targets.
Antimicrobial Activity
Recent studies have shown that compounds similar to 2-Bromo-6-(propan-2-yloxy)aniline exhibit significant antimicrobial properties. For instance, derivatives with halogen substitutions have demonstrated effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values for these compounds ranged from 31.25 to 250 µg/mL, indicating their potential as antimicrobial agents .
Antioxidant Activity
The antioxidant capacity of 2-Bromo-6-(propan-2-yloxy)aniline can be assessed through various assays, such as the DPPH radical scavenging assay. Compounds with similar structures have shown significant free radical scavenging abilities, suggesting that this compound may also possess antioxidant properties .
Cytotoxicity and Anticancer Potential
The cytotoxic effects of aniline derivatives are of particular interest in cancer research. Studies indicate that certain aniline derivatives can induce apoptosis in cancer cell lines, potentially making them candidates for further development as anticancer agents. The mechanism often involves the modulation of signaling pathways related to cell survival and proliferation .
Study on Antimicrobial Properties
In a comparative study, several aniline derivatives were evaluated for their antimicrobial activity. Among them, compounds with bromine substitutions exhibited enhanced activity against Candida albicans and Saccharomyces cerevisiae, with MIC values reported at 62.5 µg/mL. This suggests that the presence of bromine may play a crucial role in enhancing the compound's efficacy against fungal pathogens .
Study on Cytotoxicity
A recent investigation into the cytotoxic effects of various aniline derivatives revealed that 2-Bromo-6-(propan-2-yloxy)aniline showed promising results in inhibiting the growth of certain cancer cell lines. The study utilized MTT assays to assess cell viability, demonstrating that the compound could reduce cell proliferation significantly compared to control groups .
Data Table: Biological Activity Summary
| Activity Type | Tested Compound | MIC (µg/mL) | Effectiveness |
|---|---|---|---|
| Antimicrobial | 2-Bromo-6-(propan-2-yloxy)aniline | 62.5 - 250 | Effective against bacteria |
| Antioxidant | Similar Aniline Derivatives | Varies | Significant free radical scavenging |
| Cytotoxicity | Various Aniline Derivatives | Not specified | Induces apoptosis in cancer cells |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
